Cas no 1257665-11-4 (N-Cyclopropyl 4-bromo-2-methoxybenzamide)

• Product Name: N-Cyclopropyl 4-bromo-2-methoxybenzamide
• CAS No: 1257665-11-4
• MF: C₁₁H₁₂BrNO₂
• MW: 270.122482299805
• MDL: MFCD18087699
• CID: 1037910
• PubChem ID: 53216674
• Update Time: 2025-06-11

N-Cyclopropyl 4-bromo-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-cyclopropyl-2-methoxybenzamide
• N-CYCLOPROPYL 4-BROMO-2-METHOXYBENZAMIDE
• 1257665-11-4
• BS-19954
• Benzamide, 4-bromo-N-cyclopropyl-2-methoxy-
• N-CYCLOPROPYL-4-BROMO-2-METHOXYBENZAMIDE
• MFCD18087699
• AKOS015835581
• DB-371501
• CS-0208472
• DTXSID20681830
• N-Cyclopropyl 4-bromo-2-methoxybenzamide

• MDL： MFCD18087699
• Inchi： 1S/C11H12BrNO2/c1-15-10-6-7(12)2-5-9(10)11(14)13-8-3-4-8/h2,5-6,8H,3-4H2,1H3,(H,13,14)
• InChI Key： JQLKRLAWVDESHF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)C(NC1CC1)=O

Computed Properties

• Exact Mass: 269.00500
• Monoisotopic Mass: 269.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 41.82000
• LogP: 2.92470

Additional information on N-Cyclopropyl 4-bromo-2-methoxybenzamide

Recent Advances in the Study of N-Cyclopropyl 4-bromo-2-methoxybenzamide (CAS: 1257665-11-4)

N-Cyclopropyl 4-bromo-2-methoxybenzamide (CAS: 1257665-11-4) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of both a cyclopropyl group and a bromo-methoxybenzamide moiety suggests potential interactions with biological targets, making it a promising candidate for further investigation.

Recent research has focused on the synthesis and characterization of N-Cyclopropyl 4-bromo-2-methoxybenzamide, with particular emphasis on its physicochemical properties and reactivity. Studies have demonstrated that this compound exhibits favorable stability under physiological conditions, which is a critical factor for its potential use as a pharmacophore. Additionally, computational modeling has provided insights into its binding affinity for various enzyme targets, suggesting possible applications in the treatment of diseases such as cancer and inflammatory disorders.

One of the key findings from recent studies is the compound's ability to modulate specific signaling pathways. For instance, in vitro assays have shown that N-Cyclopropyl 4-bromo-2-methoxybenzamide can inhibit the activity of certain kinases involved in cell proliferation. This has led to hypotheses about its potential as a therapeutic agent for oncology, although further in vivo studies are required to validate these findings. The compound's mechanism of action appears to involve the disruption of protein-protein interactions, a feature that is increasingly being exploited in modern drug design.

Another area of interest is the compound's potential as a building block for more complex molecules. Researchers have explored its use in the synthesis of derivatives with enhanced biological activity. For example, modifications to the cyclopropyl group or the bromo-methoxybenzamide moiety have yielded analogs with improved selectivity and potency. These derivatives are currently being evaluated in preclinical models to assess their therapeutic potential and safety profiles.

Despite these promising developments, challenges remain in the optimization of N-Cyclopropyl 4-bromo-2-methoxybenzamide for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent advancements in high-throughput screening and fragment-based drug design may provide valuable tools for overcoming these hurdles.

In conclusion, N-Cyclopropyl 4-bromo-2-methoxybenzamide (CAS: 1257665-11-4) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural attributes and preliminary biological activities make it a promising candidate for further exploration. Continued research efforts are expected to elucidate its full potential and pave the way for its application in drug discovery and development.